[2-(1,3-Dihydro-1-hydroxy-2,1-benzoxaborol-6-yloxy)]acetaldehyde

• Molecular Formula: C9H9BO4
• Molecular Weight: 191.98 g/mol
• IUPAC Name: 2-[(1-hydroxy-3H-2,1-benzoxaborol-6-yl)oxy]acetaldehyde
• InChI: InChI=1S/C9H9BO4/c11-3-4-13-8-2-1-7-6-14-10(12)9(7)5-8/h1-3,5,12H,4,6H2
• InChI Key: ZCQWQUVNWQYHIK-UHFFFAOYSA-N
• Canonical SMILES: B1(C2=C(CO1)C=CC(=C2)OCC=O)O

Description

[2-(1,3-Dihydro-1-hydroxy-2,1-benzoxaborol-6-yloxy)]acetaldehyde is a useful research compound. Its molecular formula is C9H9BO4 and its molecular weight is 191.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of H197 (38 mg, 0.16 mmol) in acetone (2 mL) was added 6M HCl (0.3 mL). The reaction mixture was stirred at 30° C. for 24 hours. The residue after evaporation was purified by recrystallization to give the title compound (25.3 mg, 82.5% yield). 1H NMR (400 MHz, acetone-d6): δ 9.82 (s, 1H), 7.35 (d, J=8.0 Hz, 1H), 7.23 (d, J=2.4 Hz, 1H), 7.12 (dd, J=8.1 & 2.4 Hz, 1H), 4.96 (s, 2H) and 4.79 (s, 2H) ppm.